N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide

• IUPAC Name: N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide
• InChI: InChI=1S/C17H14Cl2N2O2/c1-2-3-16(22)20-11-5-7-15-14(9-11)21-17(23-15)12-6-4-10(18)8-13(12)19/h4-9H,2-3H2,1H3,(H,20,22)
• InChI Key: JQPBWJHSWOLCIS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)OC(=N2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H14Cl2N2O2
• Molecular Weight: 349.2 g/mol

Description

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide, also known as DCPIB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPIB is a small molecule that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide involves the inhibition of ion channels. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide blocks the pore of VRACs, preventing the flow of chloride ions and other anions across the cell membrane. This inhibition of VRACs leads to cell swelling and eventually cell death. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide also inhibits other ion channels by binding to specific sites on the channel protein.
Biochemical and Physiological Effects:
N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has various biochemical and physiological effects. Inhibition of VRACs by N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has been found to induce apoptosis in cancer cells. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has also been found to inhibit the growth and migration of cancer cells. Inhibition of VRACs has also been found to reduce the severity of seizures in animal models of epilepsy. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has also been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has several advantages for lab experiments. It is a potent and selective inhibitor of VRACs, making it a valuable tool for studying the role of VRACs in various physiological and pathological processes. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide is also relatively easy to synthesize, making it readily available for research purposes. However, N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has some limitations. It is not very soluble in water, which can make it difficult to use in some experiments. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide. One direction is to investigate the potential therapeutic applications of N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide in various diseases, including cancer, epilepsy, and inflammation. Another direction is to develop more potent and selective inhibitors of VRACs. Additionally, further research is needed to understand the molecular mechanism of N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide inhibition of ion channels. Finally, the development of new synthesis methods for N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide could improve its availability and reduce its cost, making it more accessible for research purposes.
Conclusion:
In conclusion, N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. It is a potent and selective inhibitor of VRACs, which are involved in cell volume regulation and are implicated in various diseases. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has various biochemical and physiological effects, including inducing apoptosis in cancer cells and reducing the severity of seizures in animal models of epilepsy. While N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has some limitations, it is a valuable tool for studying the role of VRACs in various physiological and pathological processes. Future research on N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide could lead to the development of new therapies for various diseases.

Synthesis Methods

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide can be synthesized using various methods, including Suzuki coupling, Buchwald-Hartwig coupling, and Ullmann coupling. The most commonly used method for synthesizing N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide is the Suzuki coupling method, which involves the reaction of 2,4-dichlorophenylboronic acid with 5-bromo-2-(bromomethyl)benzo[d]oxazole in the presence of a palladium catalyst and a base.

Scientific Research Applications

N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has been found to have various applications in scientific research. One of its primary applications is in the field of ion channel research. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide is a potent inhibitor of volume-regulated anion channels (VRACs), which are involved in cell volume regulation and are implicated in various diseases, including cancer, stroke, and epilepsy. N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]butanamide has also been found to inhibit other ion channels, including calcium-activated chloride channels and potassium channels.